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Compound of Interest

Compound Name: [Met5]-Enkephalin, amide TFA

Cat. No.: B10775154

Essential Safety and Handling Guide for [Met5]-
Enkephalin, amide TFA

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling [Met5]-Enkephalin, amide TFA. Adherence to these
procedures is vital for ensuring laboratory safety and maintaining the integrity of your research.

Hazard Assessment and Personal Protective
Equipment (PPE)

While [Met5]-Enkephalin, amide TFA is not classified as a hazardous substance according to
the Globally Harmonized System (GHS), a comprehensive safety approach is recommended
due to its nature as a bioactive peptide and the presence of trifluoroacetic acid (TFA).[1] The
full toxicological properties of many research chemicals are not always completely understood.
Therefore, following standard prudent laboratory practices is essential.

Recommended Personal Protective Equipment:
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PPE Category Item Specification and Use

Wear two pairs of nitrile gloves
when handling the solid
compound and its solutions.
Change gloves immediately if
Hand Protection Nitrile Gloves contaminated. For chemicals
of unknown toxicity, a flexible
laminate glove can be worn
under a heavy-duty, chemically

resistant outer glove.[2]

Chemical splash goggles are
_ required to protect from dust
Eye Protection Safety Goggles ) )
particles and accidental

splashes of solutions.[2][3]

A flame-resistant lab coat
should be worn at all times to
Body Protection Laboratory Coat protect skin and personal

clothing from contamination.[1]

[2]

Handling should be performed
in a chemical fume hood to
) ) ) avoid inhalation of the
Respiratory Protection Not generally required
powdered form. If a fume hood
is unavailable, a fitted N95

respirator may be considered.

Operational Plan: Handling and Reconstitution

Handling Powdered [Met5]-Enkephalin, amide TFA:
Handling of the lyophilized powder presents the highest risk of inhalation and contamination.

o Engineering Controls: All manipulations of the powdered compound, especially weighing,
must be conducted in a certified chemical fume hood or a biological safety cabinet to
minimize inhalation exposure.[4]
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» Weighing Procedure:
o Designate a specific area within the fume hood for handling the powder.
o Tare a clean, empty microcentrifuge tube or vial on a balance.

o Inside the fume hood, carefully transfer the desired amount of the powder to the tared
container.

o Close the container securely before removing it from the fume hood.

o Storage: Lyophilized peptides should be stored at -20°C or colder in a desiccator to protect
from moisture and light.[5]

Reconstitution:

» Allow the vial of the powdered peptide to warm to room temperature before opening to
prevent condensation.

o Use a sterile syringe to add the appropriate solvent (e.g., sterile water or a buffer) to the vial.

o Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous shaking,
which can cause degradation.

» For storage of the reconstituted peptide solution, it is recommended to aliquot it into smaller
volumes to avoid repeated freeze-thaw cycles and store at -20°C or below.[5]

Disposal Plan

The disposal of [Met5]-Enkephalin, amide TFA and its containers must adhere to institutional
and local regulations for chemical waste. The trifluoroacetic acid (TFA) component necessitates
that this compound be treated as hazardous waste.

e Solid Waste: All disposable materials that have come into contact with the peptide, such as
gloves, weigh boats, and pipette tips, should be collected in a designated, sealed hazardous
waste bag.
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e Liquid Waste: Unused or contaminated solutions of the peptide should be collected in a
clearly labeled, sealed hazardous waste container. Trifluoroacetic acid waste should not be
poured down the drain.[6][7] The waste container should be stored in a secondary
containment bin in a well-ventilated area, away from incompatible materials like bases and

oxidizers.[6]

o Sharps: Needles and syringes used for reconstitution should be disposed of in an approved
sharps container.

Experimental Workflow and Safety Procedures

The following diagram illustrates the key steps and safety precautions for handling [Met5]-
Enkephalin, amide TFA from receipt to disposal.
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Workflow for Safe Handling of [Met5]-Enkephalin, amide TFA
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Caption: Workflow for the safe handling of [Met5]-Enkephalin, amide TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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